Cas no 745741-85-9 (1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)-)

1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)- structure
745741-85-9 structure
Product Name:1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)-
CAS No:745741-85-9
MF:C6H10N2O2
MW:142.155801296234
CID:560718
PubChem ID:18606123
Update Time:2025-04-19

1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)-
    • 1,2-Propanediol,3-(1H-imidazol-1-yl)-, (S)- (9CI)
    • SCHEMBL10730735
    • 745741-85-9
    • (S)-3-(1H-Imidazol-1-yl)propane-1,2-diol
    • Inchi: 1S/C6H10N2O2/c9-4-6(10)3-8-2-1-7-5-8/h1-2,5-6,9-10H,3-4H2/t6-/m0/s1
    • InChI Key: RHLDLEHHTWLRFG-LURJTMIESA-N
    • SMILES: O[C@H](CO)CN1C=NC=C1

Computed Properties

  • Exact Mass: 142.074227566g/mol
  • Monoisotopic Mass: 142.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 58.3Ų
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